propan-2-yl (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate

• IUPAC Name: propan-2-yl (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C14H15NO4/c1-9(2)19-14(17)11(8-15)6-10-4-5-12(16)13(7-10)18-3/h4-7,9,16H,1-3H3/b11-6+
• InChI Key: GFSXJOUEWGPLSO-IZZDOVSWSA-N
• Canonical SMILES: CC(C)OC(=O)C(=CC1=CC(=C(C=C1)O)OC)C#N
• Isomeric SMILES: CC(C)OC(=O)/C(=C/C1=CC(=C(C=C1)O)OC)/C#N
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

Propan-2-yl (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate, also known as rotenone, is a naturally occurring compound found in the roots and stems of certain plants. It has been used for centuries as a pesticide and is commonly used in scientific research as a tool to study mitochondrial function and cellular metabolism.

Mechanism of Action

Rotenone works by inhibiting complex I of the electron transport chain in mitochondria, which leads to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This can lead to mitochondrial dysfunction and cell death.
Biochemical and Physiological Effects:
Rotenone has been shown to have various biochemical and physiological effects on cells and organisms. It has been shown to induce oxidative stress, inflammation, and apoptosis in cells. In organisms, it has been shown to affect behavior, metabolism, and reproduction.

Advantages and Limitations for Lab Experiments

One advantage of using propan-2-yl (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate in lab experiments is its ability to induce mitochondrial dysfunction, which can be useful in studying various diseases and cellular processes. However, there are also limitations to its use, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research involving propan-2-yl (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate. One area of research is the development of new therapies for diseases that involve mitochondrial dysfunction, such as Parkinson's disease and Alzheimer's disease. Another area of research is the development of new tools and techniques for studying cellular metabolism and mitochondrial function. Additionally, there is potential for the development of new pesticides that are based on the structure and mechanism of this compound.

Synthesis Methods

Rotenone can be synthesized through various methods, including extraction from plant sources or chemical synthesis. One common synthesis method involves the reaction of 3-methoxyphenol with cyanoacetic acid, followed by cyclization and oxidation.

Scientific Research Applications

Rotenone is widely used in scientific research to study mitochondrial function and cellular metabolism. It is commonly used as a tool to induce mitochondrial dysfunction in cells and has been used to study various diseases, including Parkinson's disease and Alzheimer's disease.